molecular formula C8H8BrN3O B8592673 2-Azido-1-(3-bromo-phenyl)-ethanol

2-Azido-1-(3-bromo-phenyl)-ethanol

Cat. No. B8592673
M. Wt: 242.07 g/mol
InChI Key: UCPQHFRJCZVWHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Azido-1-(3-bromo-phenyl)-ethanol is a useful research compound. Its molecular formula is C8H8BrN3O and its molecular weight is 242.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Azido-1-(3-bromo-phenyl)-ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Azido-1-(3-bromo-phenyl)-ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Azido-1-(3-bromo-phenyl)-ethanol

Molecular Formula

C8H8BrN3O

Molecular Weight

242.07 g/mol

IUPAC Name

2-azido-1-(3-bromophenyl)ethanol

InChI

InChI=1S/C8H8BrN3O/c9-7-3-1-2-6(4-7)8(13)5-11-12-10/h1-4,8,13H,5H2

InChI Key

UCPQHFRJCZVWHZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Br)C(CN=[N+]=[N-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

[2-Bromo-1-(3-bromo-phenyl)-ethoxy]-trimethyl-silane (5.85 g, 16.6 mmol and tetrabutyl sodium iodide (613 mg, 1.66 mmol) were dissolved in DMSO and sodium azide (2.16 g, 33.2 mmol) was slowly added. The mixture stirred at 80° C. for 4 hours and then at room temperature for 18 hours. The mixture was quenched with saturated sodium bicarbonate and extracted with ethyl acetate. The organics were washed with water brine and 1M HCl, then again with water and brine, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. The residue was purified by chromatography on silica gel, eluting with 5-10% ethyl acetate in hexanes. The title compound was isolated as a yellow oil (3.38 g, 83%). 1H NMR (300 MHz, CDCl3): 7.57 (s, 1H), 7.48 (d, 1H), 7.31-7.29 (m, 2H), 4.87 (m, 1H), 3.49 (d, 2H), 2.45 (d, 1H).
Quantity
0 (± 1) mol
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reactant
Reaction Step One
[Compound]
Name
tetrabutyl sodium iodide
Quantity
613 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
2.16 g
Type
reactant
Reaction Step Two
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Yield
83%

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